Cas no 895644-78-7 (2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 895644-78-7
• MF: C₂₀H₁₉N₃O₄S₂
• MW: 429.512562036514
• CID: 6158987
• PubChem ID: 18559870
• Update Time: 2025-07-21

2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide
• F1608-0463
• AKOS005744418
• 895644-78-7
• 2-((5-((4-ethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-phenylacetamide
• 2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
• 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C20H19N3O4S2/c1-2-14-8-10-16(11-9-14)29(26,27)17-12-21-20(23-19(17)25)28-13-18(24)22-15-6-4-3-5-7-15/h3-12H,2,13H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： DAHSCNHTKZQQOA-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC1=O)SCC(NC1C=CC=CC=1)=O)(C1C=CC(=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 429.08169844g/mol
• Monoisotopic Mass: 429.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 895644-78-7)

2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 895644-78-7, belongs to the class of pyrimidine derivatives, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a sulfonyl group, an amide moiety, and a phenyl ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The 4-ethylbenzenesulfonyl group at the 5-position of the pyrimidine ring introduces a lipophilic aromatic system that can enhance binding affinity to protein receptors. Additionally, the 6-oxo-1,6-dihydropyrimidin core is a common scaffold in many bioactive molecules, providing a basis for hydrogen bonding interactions. The N-phenylacetamide moiety at the 2-position further contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. For instance, preliminary docking studies have shown that the sulfonyl group can interact with the active sites of kinases and proteases, potentially disrupting signaling pathways that are crucial for tumor growth. Moreover, the phenylacetamide part of the molecule may engage with transcription factors, modulating gene expression related to disease progression.

The synthesis of 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as sulfonylation and amidation. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm the identity of intermediates and final products. The synthetic route also emphasizes green chemistry principles by minimizing waste generation and optimizing energy efficiency.

In vitro studies have begun to elucidate the pharmacological profile of 2-{5-(4-ethylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-phenylacetamide, revealing its potential as an anti-inflammatory agent. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta) by modulating inflammatory signaling cascades. The pyrimidine core plays a pivotal role in these interactions by forming hydrogen bonds with key residues in target proteins. Additionally, the compound's ability to cross cell membranes suggests its potential for systemic delivery in therapeutic applications.

The pharmacokinetic properties of 2-{5-(4 ethylbenzenesulfonyl)-6 oxo 1 6 dihydropyrimidin 2 ylsulfanyl} N phenylacetamide (CAS No 895644 78 7) are under active investigation to assess its bioavailability and metabolic fate. Preliminary data suggest that the compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Metabolism studies using liver microsomes have identified several major metabolites formed through oxidative and hydrolytic processes. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The development of novel therapeutic agents often relies on collaboration between academic institutions and pharmaceutical companies. Ongoing research initiatives aim to further characterize the biological activity of 2-{5-(4 ethylbenzenesulfonyl)-6 oxo 1 6 dihydropyrimidin 2 ylsulfanyl} N phenylacetamide (CAS No 895644 78 7) through preclinical studies in animal models. These studies will provide critical insights into its efficacy and safety profiles before human clinical trials can be initiated. The integration of high-throughput screening technologies has accelerated the identification of lead compounds like this one, enabling faster progression through the drug development pipeline.

Future directions in research may explore derivative compounds generated by modifying specific functional groups within the molecular structure of 2-{5-(4 ethylbenzenesulfonyl)-6 oxo 1 6 dihydropyrimidin 2 ylsulfanyl} N phenylacetamide (CAS No 895644 78 7). For example, replacing the phenylacetamide moiety with alternative amide derivatives could alter binding affinities or metabolic stability without compromising biological activity. Such modifications are guided by structure/activity relationship (SAR) studies that correlate molecular changes with functional outcomes.

The impact of computational methods on drug discovery cannot be overstated; they have revolutionized how researchers approach molecular design and optimization. Advanced algorithms predict how small changes in structure will affect biological properties by simulating molecular interactions at an atomic level. This approach has been instrumental in refining lead compounds like 2-{5-(4 ethylbenzenesulfonyl)-6 oxo 1 6 dihydropyrimidin 2 ylsulfanyl} N phenylacetamide (CAS No 895644 78 7) into more potent and selective therapeutic agents.

In conclusion,2{5(4 ethylbenzenesulfonyl) -66 oxo -16 dihydropyrimidin -22 ylsulfanyl} N phenylacetamide (CAS No .89564 -47 -78 -7) represents a significant advancement in pharmaceutical chemistry with its intricate structure offering multiple opportunities for therapeutic intervention . Through continued research efforts spanning synthesis , pharmacology , pharmacokinetics ,and computational modeling ,this compound holds promise as a valuable tool in addressing complex diseases . As science progresses ,innovations such as these will pave way toward more effective treatments improving human health worldwide .